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Compound of Interest

Compound Name: Mecillinam-d12

Cat. No.: B15556214 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of Mecillinam-d12, a deuterated analog of the antibiotic Mecillinam. It is intended for

researchers, scientists, and professionals in drug development who are utilizing Mecillinam-
d12 as an internal standard in analytical and pharmacokinetic studies. This document details its

core properties, relevant experimental protocols for its use and analysis, and visual

representations of its mechanism of action and analytical workflows.

Core Physicochemical Properties
Mecillinam-d12 is a stable, deuterium-labeled version of Mecillinam, an amidinopenicillin

antibiotic.[1] The incorporation of twelve deuterium atoms provides a distinct mass difference,

making it an ideal internal standard for mass spectrometry-based quantification of Mecillinam in

biological matrices.[2]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Mecillinam-d12
and its non-labeled parent compound, Mecillinam.

Table 1: Physicochemical Properties of Mecillinam-d12

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15556214?utm_src=pdf-interest
https://www.benchchem.com/product/b15556214?utm_src=pdf-body
https://www.benchchem.com/product/b15556214?utm_src=pdf-body
https://www.benchchem.com/product/b15556214?utm_src=pdf-body
https://www.benchchem.com/product/b15556214?utm_src=pdf-body
https://www.medchemexpress.com/mecillinam-d12.html
https://veeprho.com/impurities/mecillinam-d12/
https://www.benchchem.com/product/b15556214?utm_src=pdf-body
https://www.benchchem.com/product/b15556214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₅H₁₁D₁₂N₃O₃S [3][4]

Molecular Weight 337.50 g/mol [3][4]

Appearance Pale Yellow Solid [3]

Synonyms

(2S,5R,6R)-6-(((E)-(azepan-1-

yl-d12)methylene)amino)-3,3-

dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

[3][4]

Table 2: Physicochemical Properties of Mecillinam (Non-labeled)

Property Value Reference(s)

Molecular Formula C₁₅H₂₃N₃O₃S [5]

Molecular Weight 325.43 g/mol [6]

CAS Number 32887-01-7 [5]

Melting Point 156 °C (with decomposition) [7]

Solubility 0.0103 mg/mL (at 25 °C) [7]

LogP 1.3 [7]

Mechanism of Action of Mecillinam
Mecillinam exhibits a unique mechanism of action among β-lactam antibiotics. It selectively

binds to Penicillin-Binding Protein 2 (PBP2) in Gram-negative bacteria.[8][9][10] This binding

inhibits the final transpeptidation step of peptidoglycan synthesis, which is crucial for

maintaining the bacterial cell wall's integrity.[11][12] The disruption of cell wall synthesis leads

to the formation of osmotically unstable, spherical cells, and ultimately results in cell lysis.[8][9]

This specific targeting of PBP2 distinguishes it from many other penicillins that primarily target

PBPs 1 and 3.[7]
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.medchemexpress.com/mecillinam-d12.html
https://veeprho.com/impurities/mecillinam-d12/
https://cymitquimica.com/products/4Z-M-156002/32887-01-7/mecillinam-d12/
https://www.tlcstandards.com/ProdDetail.aspx?ID=M-156002&name=MECILLINAM
https://cymitquimica.com/cas/32887-01-7/
https://www.targetmol.com/compound/mecillinam
https://pubchem.ncbi.nlm.nih.gov/compound/Amdinocillin
https://academic.oup.com/jac/article-pdf/3/suppl_B/13/6773463/3-suppl_B-13.pdf
https://academic.oup.com/jac/article/3/suppl_B/13/806936
https://en.wikipedia.org/wiki/Mecillinam
https://synapse.patsnap.com/article/what-is-the-mechanism-of-amdinocillin-pivoxil
https://veeprho.com/product-category/mecillinam-impurities/
https://www.benchchem.com/product/b15556214#physical-and-chemical-properties-of-mecillinam-d12
https://www.benchchem.com/product/b15556214#physical-and-chemical-properties-of-mecillinam-d12
https://www.benchchem.com/product/b15556214#physical-and-chemical-properties-of-mecillinam-d12
https://www.benchchem.com/product/b15556214#physical-and-chemical-properties-of-mecillinam-d12
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556214?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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